3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid

• IUPAC Name: 3-[(4-bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid
• InChI: InChI=1S/C12H14BrNO4S/c1-14(10-6-8(7-10)12(15)16)19(17,18)11-4-2-9(13)3-5-11/h2-5,8,10H,6-7H2,1H3,(H,15,16)
• InChI Key: ASPVRFUDDRVHPI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC(C1)C(=O)O)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C12H14BrNO4S
• Molecular Weight: 348.21 g/mol

Description

3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid, also known as Bscb or CP-544439, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid is not fully understood, but it is believed to act through the inhibition of specific enzymes and proteins involved in cell growth and inflammation. This compound has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a protein complex that plays a role in the regulation of immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific application. In cancer research, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid in lab experiments is its specificity for certain enzymes and proteins, which allows for targeted inhibition and analysis of specific pathways. Additionally, this compound has been shown to have low toxicity in animal models, making it a relatively safe compound to use in experimental settings. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid. One area of interest is the development of this compound analogs with improved solubility and specificity for specific enzymes and proteins. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in a variety of medical conditions. Finally, the potential use of this compound as a drug delivery system for targeted therapies is an area of interest for future research.

Synthesis Methods

3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid can be synthesized using a multi-step process involving the reaction of 4-bromobenzenesulfonyl chloride with cyclobutanone to produce 3-(4-bromophenylsulfonyl)cyclobutanone. The resulting compound is then reacted with methylamine to produce this compound.

Scientific Research Applications

3-[(4-Bromophenyl)sulfonyl-methylamino]cyclobutane-1-carboxylic acid has been studied for its potential therapeutic applications in a variety of medical conditions, including cancer, inflammation, and pain. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Inflammation research has also shown promising results, with this compound demonstrating the ability to reduce inflammation in animal models. Additionally, this compound has been studied for its potential use as a pain reliever.